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Cat. No.: B15555485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and key

applications of Thymidine 5'-monophosphate-¹⁵N₂. This isotopically labeled nucleotide is a

critical tool for researchers in various fields, including drug development, metabolic studies, and

structural biology. Its primary utility lies in its application as a tracer and an internal standard for

highly sensitive analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

Commercial Suppliers and Product Specifications
A variety of life science and chemical suppliers offer Thymidine 5'-monophosphate-¹⁵N₂. The

following table summarizes key quantitative data from several prominent commercial vendors

to facilitate comparison and procurement.
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Supplier
Catalog
Number

Purity
Isotopic
Enrichment

Available
Quantities

Form

Cambridge

Isotope

Laboratories,

Inc.

NLM-3925 ≥98%
98 atom %

¹⁵N

10 mg, bulk

inquiries
Solid

Eurisotop (a

subsidiary of

CIL)

NLM-3925-10 ≥98%
98 atom %

¹⁵N
10 mg Solid

MedChemEx

press
HY-130438S >98% Not specified 1 mg, 5 mg Solid

Sigma-

Aldrich

(Merck)

900385 (for

¹³C₁₀,¹⁵N₂)
≥95% (CP) ≥98 atom %

Solution (100

mM)
Solution

Thermo

Fisher

Scientific

Not available

as ¹⁵N₂

directly, but

offers the

unlabeled

compound.

Note: Product specifications and availability are subject to change. It is recommended to

consult the respective supplier's website for the most current information.

Core Applications and Experimental Methodologies
Thymidine 5'-monophosphate-¹⁵N₂ is primarily utilized in two main capacities: as an internal

standard for quantitative analysis and as a metabolic tracer.

Internal Standard for Quantitative Analysis by LC-MS/MS
The most common application of ¹⁵N-labeled thymidine monophosphate is as an internal

standard in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays.[1] The

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://academic.oup.com/nar/article/36/18/e119/1071239
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


co-elution of the labeled standard with the endogenous, unlabeled analyte allows for precise

quantification by correcting for variations in sample preparation and instrument response.

a. Sample Preparation:

Extraction: Extract metabolites from biological samples (e.g., cell lysates, plasma) using a

cold solvent mixture, such as 80% methanol.

Spiking: Add a known concentration of Thymidine 5'-monophosphate-¹⁵N₂ to the extraction

solvent prior to its addition to the sample. This ensures that the internal standard is subjected

to the same extraction and downstream processing steps as the analyte.

Protein Precipitation: Centrifuge the samples to pellet precipitated proteins and other cellular

debris.

Supernatant Collection: Carefully collect the supernatant containing the metabolites.

Drying and Reconstitution: Dry the supernatant under a stream of nitrogen and reconstitute

the sample in a solvent compatible with the LC mobile phase.

b. LC-MS/MS Analysis:

Chromatographic Separation: Separate the metabolites using a suitable HPLC or UHPLC

column, such as a reversed-phase C18 column or a HILIC column for polar compounds. A

typical gradient elution may involve water with 0.1% formic acid as mobile phase A and

acetonitrile with 0.1% formic acid as mobile phase B.

Mass Spectrometry Detection: Analyze the eluent using a triple quadrupole mass

spectrometer operating in positive or negative ion mode.

MRM Transitions: Monitor the specific Multiple Reaction Monitoring (MRM) transitions for

both unlabeled thymidine monophosphate and the ¹⁵N₂-labeled internal standard. The

transitions will differ by approximately 2 Da due to the two ¹⁵N atoms.

c. Data Analysis:
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Peak Integration: Integrate the chromatographic peaks for both the analyte and the internal

standard.

Ratio Calculation: Calculate the ratio of the peak area of the endogenous analyte to the peak

area of the ¹⁵N₂-labeled internal standard.

Quantification: Determine the concentration of the endogenous thymidine monophosphate

by comparing the calculated ratio to a standard curve generated using known concentrations

of the unlabeled analyte and a fixed concentration of the internal standard.

Metabolic Labeling and Flux Analysis
Thymidine 5'-monophosphate-¹⁵N₂ can be used as a tracer to study DNA synthesis and

nucleotide metabolism.[2][3][4][5][6] By introducing the labeled compound to cells or

organisms, researchers can track its incorporation into newly synthesized DNA and other

metabolic pathways.

The following diagram illustrates a general workflow for a metabolic labeling experiment using

Thymidine 5'-monophosphate-¹⁵N₂.
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General workflow for metabolic labeling experiments.

NMR Spectroscopy for Structural and Interaction
Studies
¹⁵N-labeling of nucleotides is a powerful technique in NMR spectroscopy for studying the

structure and dynamics of DNA and RNA, as well as their interactions with other molecules

such as proteins and small molecule drugs.[7][8][9][10][11] The ¹⁵N nucleus provides an
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additional spectroscopic handle to resolve spectral overlap and to probe the local chemical

environment.

a. Sample Preparation:

Synthesis of ¹⁵N-labeled Oligonucleotide: Incorporate Thymidine 5'-monophosphate-¹⁵N₂ into

a custom DNA or RNA oligonucleotide sequence using solid-phase synthesis.

Purification and Desalting: Purify the labeled oligonucleotide using HPLC and desalt it

thoroughly.

NMR Sample Preparation: Dissolve the purified oligonucleotide in a suitable NMR buffer

(e.g., phosphate buffer in 90% H₂O/10% D₂O) to a final concentration of 0.1-1 mM.

b. NMR Data Acquisition:

Spectrometer Setup: Tune and shim the NMR spectrometer for the specific sample.

¹H-¹⁵N HSQC Experiment: Acquire a 2D ¹H-¹⁵N Heteronuclear Single Quantum Coherence

(HSQC) spectrum. This experiment correlates the chemical shifts of ¹⁵N nuclei with their

directly attached protons.

Acquisition Parameters: Typical parameters include a spectral width of ~16 ppm in the ¹H

dimension and ~35 ppm in the ¹⁵N dimension, with the carrier frequency centered in the

respective spectral regions. The number of scans will depend on the sample concentration

and desired signal-to-noise ratio.

c. Spectral Analysis:

Resonance Assignment: Assign the cross-peaks in the HSQC spectrum to specific nitrogen-

proton pairs in the oligonucleotide. The ¹⁵N chemical shifts of the thymidine residues will be

distinct from those of other nucleobases.

Structural and Dynamic Information: Analyze the chemical shifts, line widths, and intensities

of the cross-peaks to obtain information about the local structure, dynamics, and

intermolecular interactions of the labeled thymidine residues.
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Logical Workflow for Utilizing Thymidine 5'-
monophosphate-¹⁵N₂
The following diagram provides a logical workflow for a typical research project involving the

use of Thymidine 5'-monophosphate-¹⁵N₂.
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Logical workflow for a research project.
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This technical guide provides a foundational understanding of the commercial landscape and

practical applications of Thymidine 5'-monophosphate-¹⁵N₂. For more specific applications and

advanced techniques, consulting the primary scientific literature is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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